Cas no 1160938-15-7 (methyl 2-acetoxyisonicotinate)

• Product Name: methyl 2-acetoxyisonicotinate
• CAS No: 1160938-15-7
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 2116473
• PubChem ID: 58269474
• Update Time: 2025-04-21

methyl 2-acetoxyisonicotinate Chemical and Physical Properties

Names and Identifiers

• methyl 2-acetoxyisonicotinate
• methyl 2-(acetyloxy)-4-pyridinecarboxylate
• SCHEMBL1780507
• DA-33063
• 1160938-15-7
• NITIJVKCPZBFLO-UHFFFAOYSA-N

• Inchi： 1S/C9H9NO4/c1-6(11)14-8-5-7(3-4-10-8)9(12)13-2/h3-5H,1-2H3
• InChI Key： NITIJVKCPZBFLO-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=C(C(=O)OC)C=CN=1

Computed Properties

• Exact Mass: 195.05300
• Monoisotopic Mass: 195.05315777Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 65.49000
• LogP: 0.79350